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Compound of Interest

Compound Name: GSK2643943A

Cat. No.: B2562668 Get Quote

Essential Safety and Handling Guide for
GSK2643943A
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the investigational

deubiquitylating enzyme (DUB) inhibitor, GSK2643943A. Adherence to these guidelines is

essential for ensuring personal safety and maintaining a secure laboratory environment. Given

that a comprehensive Safety Data Sheet (SDS) is not publicly available, a conservative

approach to handling, based on best practices for potent research compounds, is strongly

advised.

Quantitative Data Summary
Due to the limited availability of public data for GSK2643943A, this table summarizes the

known information. Researchers should handle this compound with the assumption that it is

potent and potentially hazardous.
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Property Value Source

Chemical Name GSK2643943A N/A

CAS Number 2449301-27-1 [1][2][3]

Molecular Formula C₁₇H₁₂FN₃ [1]

Molecular Weight 277.30 g/mol [4]

Appearance Solid (assumed) N/A

Solubility Soluble in DMSO (55 mg/mL) [4]

Storage Temperature -20°C [1][3]

Biological Activity

Inhibitor of deubiquitylating

enzyme (DUB) USP20 with an

IC₅₀ of 160 nM.[1][2][4][5][6][7]

Purity >98% [2]

Note: Physical properties such as melting point, boiling point, and specific toxicological data

(e.g., LD₅₀) are not readily available in the public domain. Treat the substance as a potential

irritant and toxicant.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure risk. The following table

outlines the required equipment.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

To provide a robust barrier

against skin contact. The outer

glove can be removed and

replaced immediately in case

of a splash.

Eye and Face Protection

Safety glasses with side

shields or tightly sealed safety

goggles. A face shield should

be worn when there is a splash

hazard.

To protect the eyes from

splashes and aerosols.

Body Protection

A disposable, long-sleeved,

solid-front, back-closing

laboratory coat. An additional

chemically resistant apron is

recommended for handling

larger quantities or when there

is a significant splash risk.

To protect the skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the solid

compound outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation of airborne

particles.

To prevent respiratory

exposure to the powdered

compound.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

To prevent contamination of

personal footwear and the

tracking of contaminants

outside the laboratory.

Operational and Disposal Plans
A systematic workflow is critical for safely handling GSK2643943A.
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Engineering Controls
Primary Engineering Control: All handling of GSK2643943A, including weighing,

reconstituting, and aliquoting, must be performed in a certified chemical fume hood or a

Class II Biological Safety Cabinet.

Secondary Engineering Control: The laboratory should be equipped with readily accessible

eyewash stations and safety showers.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within the fume hood by lining it with absorbent, plastic-backed pads.

Weighing: If handling the solid form, carefully weigh the required amount in the fume hood.

Use anti-static weigh paper or a dedicated weighing vessel.

Reconstitution: To prepare a stock solution, add the solvent (e.g., DMSO) to the vial

containing the solid compound slowly and carefully to avoid splashing. Cap the vial securely

and vortex or sonicate as needed to ensure complete dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-

thaw cycles.

Post-Handling: After handling, wipe down the work surface in the fume hood with an

appropriate deactivating solution (if known) or 70% ethanol, followed by a neutral detergent.

Dispose of all contaminated disposable materials as hazardous chemical waste.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Shoe covers

and the outer pair of gloves should be removed first, followed by the lab coat, face

shield/goggles, and inner gloves. Wash hands thoroughly with soap and water immediately

after removing all PPE.

Disposal Plan
Solid Waste: All disposable materials contaminated with GSK2643943A, including gloves,

lab coats, absorbent pads, and weighing paper, must be collected in a dedicated, clearly

labeled hazardous waste container.
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Liquid Waste: Unused solutions of GSK2643943A and contaminated solvents should be

collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do

not pour down the drain.

Sharps: Any sharps, such as needles or pipette tips, used to handle GSK2643943A
solutions must be disposed of in a designated sharps container for hazardous waste.

Final Disposal: All hazardous waste must be disposed of through the institution's

environmental health and safety office, following all local, state, and federal regulations.

Experimental Protocols
Emergency Procedures: Chemical Spill

Immediate Area Evacuation: Alert personnel in the immediate vicinity and evacuate the area

of the spill.

Restrict Access: Cordon off the affected area to prevent unauthorized entry.

Don Appropriate PPE: Before re-entering the area to clean the spill, don the full PPE as

described in Section 2, including respiratory protection.

Containment and Cleanup:

For solid spills: Gently cover the spill with absorbent pads dampened with water to avoid

raising dust.

For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

a commercial chemical spill pillow).

Decontamination: Working from the outside of the spill inward, carefully collect the absorbed

material and any contaminated debris into a hazardous waste container. Clean the spill area

with a detergent solution, followed by 70% ethanol.

Waste Disposal: Dispose of all cleanup materials as hazardous chemical waste.

Reporting: Report the incident to the laboratory supervisor and the institutional

environmental health and safety office.
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Visualizations

PPE Selection for Handling GSK2643943A

Start: Handling GSK2643943A

Is the compound in solid form?

Use NIOSH-approved respirator (e.g., N95)

Yes

Respirator not required if handled in a fume hood

No (in solution)

Is there a risk of splashing?

Wear a face shield over safety goggles

Yes

Safety goggles are sufficient

No

Standard PPE:
- Double nitrile gloves
- Disposable lab coat
- Closed-toe shoes

- Shoe covers

End: Proceed with handling

Click to download full resolution via product page
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Caption: Logical workflow for selecting appropriate PPE when handling GSK2643943A.

Operational Workflow for Handling GSK2643943A

Start: Prepare for Handling

1. Don Full PPE

2. Prepare Work Area in Fume Hood

3. Weigh Compound

4. Reconstitute Solution

5. Aliquot Solution

6. Decontaminate Work Area

7. Dispose of Hazardous Waste

8. Doff PPE Correctly

9. Wash Hands Thoroughly

End: Handling Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b2562668?utm_src=pdf-body
https://www.benchchem.com/product/b2562668?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2562668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Step-by-step operational workflow for safely handling GSK2643943A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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